Cas no 15781-80-3 (4H-Quinolizine-1-carbonitrile, 2-hydroxy-4-oxo-)

• Product Name: 4H-Quinolizine-1-carbonitrile, 2-hydroxy-4-oxo-
• CAS No: 15781-80-3
• MF: C₁₀H₆N₂O₂
• MW: 186.166841983795
• CID: 1335102
• Update Time: 2024-08-14

4H-Quinolizine-1-carbonitrile, 2-hydroxy-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 4H-Quinolizine-1-carbonitrile, 2-hydroxy-4-oxo-

• Inchi： 1S/C10H6N2O2/c11-6-7-8-3-1-2-4-12(8)10(14)5-9(7)13/h1-5,13H
• InChI Key： BFWOFSBXWGLHDQ-UHFFFAOYSA-N
• SMILES： C1(C#N)=C2N(C=CC=C2)C(=O)C=C1O

Computed Properties

• Exact Mass: 186.04298

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Melting Point: 335-340 °C(Solv: 1-butanol (71-36-3))
• Boiling Point: 346.2±42.0 °C(Predicted)
• PSA: 64.33
• pka: 4.50±1.00(Predicted)